Cas no 955975-69-6 (4-chloro-2-nitro-1-phenylmethanesulfinylbenzene)

• Product Name: 4-chloro-2-nitro-1-phenylmethanesulfinylbenzene
• CAS No: 955975-69-6
• CID: 4667434
• Update Time: 2025-07-19

4-chloro-2-nitro-1-phenylmethanesulfinylbenzene Chemical and Physical Properties

Names and Identifiers

• BENZYL 4-CHLORO-2-NITROPHENYL SULFOXIDE
• BENZYL(4-CHLORO-2-NITROPHENYL)OXO-LAMBDA4-SULFANE
• 4-chloro-2-nitro-1-phenylmethanesulfinylbenzene

Additional information on 4-chloro-2-nitro-1-phenylmethanesulfinylbenzene

Introduction to 4-Chloro-2-Nitro-1-Phenylmethanesulfinylbenzene (CAS No. 955975-69-6)

4-Chloro-2-nitro-1-phenylmethanesulfinylbenzene (CAS No. 955975-69-6) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel drugs and advanced materials. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular formula of 4-chloro-2-nitro-1-phenylmethanesulfinylbenzene is C₁₃H₁₀ClNO₄S, and its molecular weight is approximately 301.73 g/mol. The compound features a benzene ring substituted with a chloro group at the 4-position, a nitro group at the 2-position, and a phenylmethanesulfinyl group at the 1-position. These functional groups contribute to the compound's reactivity and stability, making it a valuable intermediate in various synthetic pathways.

The synthesis of 4-chloro-2-nitro-1-phenylmethanesulfinylbenzene typically involves multi-step reactions. One common approach starts with the nitration of a substituted benzene derivative, followed by the introduction of the sulfinyl group through sulfonation and subsequent oxidation. The chlorination step is then performed to achieve the final product. Recent advancements in green chemistry have led to more environmentally friendly and efficient methods for synthesizing this compound, reducing waste and improving yield.

In the realm of pharmaceutical research, 4-chloro-2-nitro-1-phenylmethanesulfinylbenzene has shown promise as an intermediate in the development of new drugs. Its unique structure allows for the modulation of biological activity through targeted modifications. For instance, studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. Research published in the Journal of Medicinal Chemistry highlights its effectiveness in inhibiting certain kinases, which are key targets in cancer therapy.

Beyond pharmaceutical applications, 4-chloro-2-nitro-1-phenylmethanesulfinylbenzene has also found use in materials science. Its ability to form stable complexes with various metals makes it a valuable precursor for synthesizing metalloorganic compounds with unique electronic and optical properties. These materials have potential applications in areas such as photovoltaics and catalysis. A recent study published in Advanced Materials demonstrated the use of this compound in creating highly efficient photocatalysts for water splitting reactions.

The physical properties of 4-chloro-2-nitro-1-phenylmethanesulfinylbenzene, including its melting point, boiling point, and solubility characteristics, are crucial for its handling and application. The compound is generally stable under standard laboratory conditions but requires careful storage to prevent degradation. It is important to note that while this compound is not classified as hazardous or controlled, proper safety protocols should always be followed when handling any chemical substance.

In conclusion, 4-chloro-2-nitro-1-phenylmethanesulfinylbenzene (CAS No. 955975-69-6) is a multifaceted organic compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and versatile reactivity make it an important intermediate in various synthetic pathways. Ongoing research continues to uncover new possibilities for its use in developing innovative solutions across multiple scientific disciplines.